Cas no 2138027-55-9 (1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine)

• Product Name: 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine
• CAS No: 2138027-55-9
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 5977975
• PubChem ID: 165862304
• Update Time: 2025-06-10

1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine
• 2138027-55-9
• EN300-1115938
• [1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl](methyl)amine

• Inchi： 1S/C13H23N3O2S/c1-14-13(11-6-4-3-5-7-11)10-16-9-12(8-15-16)19(2,17)18/h8-9,11,13-14H,3-7,10H2,1-2H3
• InChI Key： JEJIGUKCHQSSCF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C1CCCCC1)NC)(=O)=O

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine

Research Brief on 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine (CAS: 2138027-55-9)

The compound 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine (CAS: 2138027-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the compound's structural integrity and purity. The synthetic route typically involves multi-step reactions, including the introduction of the methanesulfonyl group and the subsequent formation of the pyrazole ring.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways. Molecular docking studies indicate that 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine binds to the active site of target enzymes, thereby inhibiting their catalytic activity. This binding affinity has been corroborated by surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) experiments, which provide quantitative data on the compound's interaction with its targets.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is also exploring the compound's potential in combination therapies, where it may synergize with other drugs to enhance efficacy.

In conclusion, 1-cyclohexyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(methyl)amine represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.